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Compound of Interest

Compound Name: 2-aminoethyl Acetate

Cat. No.: B1595491

A Technical Guide to 2-Aminoethyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2-aminoethyl acetate, a versatile
bifunctional molecule utilized in various organic synthesis applications. Its structure,
incorporating both a primary amine and an ester functional group, makes it a valuable building
block for the synthesis of more complex molecules, including heterocyclic compounds that are
often core structures in pharmaceuticals.[1]

Core Molecular Information

2-Aminoethyl acetate, also known as O-acetylethanolamine, is identified by the CAS Number
1854-30-4.[1][2][3][4]
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Property Value Source
Molecular Formula CaHsNO2 [1112][3]
Molecular Weight 103.12 g/mol [1][3]
Exact Mass 103.063328530 Da [2][3]
IUPAC Name 2-aminoethyl acetate [3]
SMILES CC(=0O)OCCN [2][3]
InChiKey HBVZRPAKZOLBPL- e

UHFFFAOYSA-N

Physicochemical Properties

A summary of key predicted and experimental properties for 2-aminoethyl acetate is provided
below. These values are essential for planning synthetic routes, purification procedures, and for
understanding the compound's behavior in various solvent systems.

Property Value

Melting Point 131 °C

Boiling Point 160-161 °C (at 4 Torr)
Density (Predicted) 1.013 + 0.06 g/cm3
pKa (Predicted) 8.30+£0.10

XLogP3 -0.8

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 3

Data sourced from compiled chemical databases.[2][3]

Experimental Protocols and Workflows
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Given its role as a synthetic building block, a crucial experimental aspect is the verification of its
identity and purity before use in a reaction. Below is a generalized workflow for the quality
control (QC) analysis of a starting material like 2-aminoethyl acetate.

The following diagram illustrates a standard, logical workflow for the analysis and qualification
of a chemical reagent such as 2-aminoethyl acetate upon receipt from a supplier and before
its use in a synthetic protocol.
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Caption: Generalized workflow for quality control analysis of a chemical reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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